Cas no 1111110-98-5 (6-(3,5-dimethylphenyl)-1H-pyridin-2-one)
1111110-98-5 structure
Product Name:6-(3,5-dimethylphenyl)-1H-pyridin-2-one
CAS No:1111110-98-5
MF:C13H13NO
MW:199.248423337936
MDL:MFCD11876181
CID:2606756
PubChem ID:53217562
Update Time:2025-04-21
6-(3,5-dimethylphenyl)-1H-pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(3,5-dimethylphenyl)-1H-pyridin-2-one
- 6-(3,5-Dimethylphenyl)pyridin-2(1H)-one
- DTXSID70682594
- 6-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE
- 6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%
- 1111110-98-5
- MFCD11876181
-
- MDL: MFCD11876181
- Inchi: 1S/C13H13NO/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(15)14-12/h3-8H,1-2H3,(H,14,15)
- InChI Key: LSTMZBNQRFGYDT-UHFFFAOYSA-N
- SMILES: O=C1C=CC=C(C2C=C(C)C=C(C)C=2)N1
Computed Properties
- Exact Mass: 199.099714038Da
- Monoisotopic Mass: 199.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.1Ų
6-(3,5-dimethylphenyl)-1H-pyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB317485-5 g |
6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%; . |
1111110-98-5 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB317485-5g |
6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%; . |
1111110-98-5 | 95% | 5g |
€1159.00 | 2025-04-22 |
6-(3,5-dimethylphenyl)-1H-pyridin-2-one Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
1111110-98-5 (6-(3,5-dimethylphenyl)-1H-pyridin-2-one) Related Products
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- 300395-32-8(6-(o-Tolyl)pyridin-2-ol)
- 1111105-38-4(4-(6-oxo-1H-pyridin-2-yl)benzaldehyde)
- 19006-82-7(6-Phenylpyridin-2(1H)-one)
- 130766-77-7(2(1H)-Azocinone, 8-(3-methylphenyl)-)
- 123694-30-4(2(1H)-Azocinone, 8-phenyl-)
- 1111105-24-8(6-(2,5-dimethylphenyl)-1H-pyridin-2-one)
- 1111105-36-2(3-(6-oxo-1H-pyridin-2-yl)benzaldehyde)
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